Cas no 2138000-63-0 (5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one)

• Product Name: 5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one
• CAS No: 2138000-63-0
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6164146
• PubChem ID: 165484251
• Update Time: 2025-06-07

5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one
• 5-(2,2-dimethylpropanoyl)spiro[2.4]heptan-4-one
• EN300-1127805
• 2138000-63-0

• Inchi： 1S/C12H18O2/c1-11(2,3)9(13)8-4-5-12(6-7-12)10(8)14/h8H,4-7H2,1-3H3
• InChI Key： GNDBSEQXXYHULA-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(C)(C)C)=O)CCC21CC2

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Additional information on 5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one

Introduction to 5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one (CAS No. 2138000-63-0)

5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique spirocyclic framework and potential bioactivity. The compound belongs to the spiroketone class, which is known for its diverse applications in drug discovery and material science. Its molecular structure, characterized by a spiro carbon linking two rings, contributes to its intriguing chemical properties and reactivity, making it a subject of extensive research.

The chemical formula of 5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one can be represented as C₁₁H₁₈O₂, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of the (2,2-dimethylpropanoyl) side chain enhances its molecular weight and introduces specific functional groups that may influence its interactions with biological targets. This compound’s synthesis involves multi-step organic reactions, including condensation and cyclization processes, which are critical for achieving the desired spiro structure.

In recent years, spirocyclic compounds have been increasingly studied for their pharmacological potential. The rigid framework of spiroketones often leads to enhanced binding affinity and selectivity towards biological receptors. For instance, derivatives of spiroketones have been explored as intermediates in the development of antimicrobial agents, anti-inflammatory drugs, and even neuroprotective compounds. The specific arrangement of atoms in 5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one may contribute to its ability to modulate biological pathways, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its structural versatility. The spiro center allows for conformational flexibility while maintaining a stable core structure, which can be exploited to design molecules with tailored properties. Researchers have leveraged this flexibility to develop libraries of spirocyclic analogs for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules. The (2,2-dimethylpropanoyl) moiety further adds complexity, potentially influencing both the solubility and metabolic stability of the compound.

Recent advancements in computational chemistry have enabled more efficient virtual screening of such complex molecules. By employing molecular docking simulations and quantum mechanical calculations, scientists can predict the binding modes of 5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one with various protein targets. These predictions have guided experimental efforts in optimizing the compound’s bioactivity. For example, studies suggest that modifications to the spiro core or the (2,2-dimethylpropanoyl) side chain could enhance potency or reduce off-target effects.

The synthesis of 5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one presents both challenges and opportunities for synthetic chemists. The formation of the spiro bond typically requires precise control over reaction conditions to avoid unwanted side products. However, recent methodologies have improved yields and purity levels significantly. Transition metal-catalyzed reactions and asymmetric synthesis techniques have been particularly effective in constructing complex spiro structures with high enantioselectivity.

Beyond its pharmaceutical applications, this compound has also shown promise in material science research. Spirocyclic compounds are known for their optical activity and can be incorporated into liquid crystals or organic semiconductors due to their rigid yet flexible structures. The unique electronic properties of 5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one make it a candidate for developing advanced functional materials.

The biological evaluation of 5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one has revealed several interesting findings. Preliminary in vitro assays indicate that it may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders or inflammatory responses. While these findings are promising, further studies are needed to confirm these effects in vivo and assess potential therapeutic benefits or risks.

One notable aspect of this research is the integration of interdisciplinary approaches involving chemists, biologists, and computer scientists. By combining experimental data with computational modeling, researchers can gain deeper insights into the structure-activity relationships (SAR) of spirocyclic compounds like 5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one. This collaborative effort has accelerated the discovery pipeline for novel bioactive molecules.

The future directions for research on this compound include exploring novel synthetic routes to improve scalability and sustainability. Additionally, investigating its interactions with biological targets at a molecular level could provide valuable insights into its mechanism of action. Such knowledge would be crucial for developing derivatives with improved pharmacological profiles.

In conclusion,5-(2,2-dimethylpropanoyl)spiro2.4heptan-4-one (CAS No., 2138000-63-0) represents a fascinating molecule with potential applications across multiple domains including drug discovery and materials science., Its unique structural features make it a valuable scaffold for further exploration., As research continues,, we can expect more discoveries regarding its bioactivity., mechanisms.,and synthetic possibilities..